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Compound of Interest

Compound Name: 5-Cyanopyridine-2-carboxylic acid

Cat. No.: B129678

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the proper handling and storage of 5-Cyanopyridine-2-
carboxylic acid.

Frequently Asked Questions (FAQS)

Q1: What is 5-Cyanopyridine-2-carboxylic acid?

Al: 5-Cyanopyridine-2-carboxylic acid is a chemical compound with the formula C7TH4N202.
[1] It is a white to light yellow crystalline solid.[1] This compound is often used as a raw material
or intermediate in organic synthesis, particularly for synthesizing drugs and pesticides
containing a pyridine structure.[1]

Q2: What are the primary hazards associated with 5-Cyanopyridine-2-carboxylic acid?

A2: 5-Cyanopyridine-2-carboxylic acid is classified as acutely toxic if swallowed. It is
designated with the GHSO06 pictogram and the signal word "Danger". It is crucial to avoid direct
contact with skin and eyes.[1]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: When handling 5-Cyanopyridine-2-carboxylic acid, it is essential to wear protective
gloves, protective clothing, eye protection, and face protection.[2] Work should be conducted in
a well-ventilated area or under a chemical fume hood to avoid inhaling dust or fumes.[2][3]
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Q4: How should 5-Cyanopyridine-2-carboxylic acid be stored?

A4: 1t should be stored in a cool, dry, well-ventilated area away from incompatible substances
such as strong oxidizing agents.[3][4] The recommended storage temperature is between 2-
8°C. Keep the container tightly closed to prevent moisture absorption and exposure to air.[4]

Q5: What should | do in case of accidental exposure?

A5: In case of skin contact, wash immediately with plenty of soap and water.[2] If inhaled, move
to fresh air and keep at rest.[2] If swallowed, call a poison center or doctor immediately and
rinse your mouth.[2] In case of eye contact, rinse immediately with plenty of water.[1] Always
consult a physician and show them the Safety Data Sheet (SDS).[2]

Troubleshooting Guide
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Issue

Possible Cause

Troubleshooting Steps

Compound has discolored

(turned brown)

- Exposure to light, air, or
contaminants. - Improper

storage conditions.

- Verify storage conditions
(cool, dry, dark place).[4] -
Ensure the container is tightly
sealed.[4] - If discoloration is
significant, consider using a
fresh batch for sensitive

experiments.

Poor solubility in a solvent

- The compound has limited
solubility in some solvents.[1] -
The solvent may be impure or

at the wrong temperature.

- 5-Cyanopyridine-2-carboxylic
acid is soluble in water and
common organic solvents like
ethanol and acetone.[1] - Try
gentle heating or sonication to
aid dissolution. - Ensure the
solvent is of appropriate purity

and grade for the experiment.

Inconsistent experimental

results

- Degradation of the compound
due to improper handling or
storage. - Contamination of the

material.

- Review handling and storage
procedures to ensure they
align with recommendations. -
Use a fresh container of the
compound to see if results
improve. - Perform analytical
testing (e.g., NMR, HPLC) to
verify the purity of the

compound.

Unexpected reaction

byproducts

- The compound may be
unstable under certain reaction
conditions (e.g., presence of
strong acids or bases).[4] - The
purity of the starting material

may be lower than required.

- Review the reaction
conditions and check for
incompatibilities. - The
compound is stable under
normal conditions but may
react with strong oxidizing
agents.[3][4] - Purify the
starting material if its purity is
in doubt.
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Quantitative Data Summary

Property Value Source
Molecular Formula C7H4N202 [1]
Molecular Weight 148.12 g/mol
White to light yellow crystalline
Appearance , [1]
solid
Melting Point 210-215 °C
Storage Temperature 2-8°C

N Soluble in water, ethanol, and
Solubility .
acetone

[1]

Hazard Class Acute Toxicity 3 (Oral)

Experimental Protocol: Preparation of a Stock

Solution

This protocol outlines the steps for preparing a standard stock solution of 5-Cyanopyridine-2-

carboxylic acid for use in chemical synthesis or biological assays.

Materials:

e 5-Cyanopyridine-2-carboxylic acid

¢ Anhydrous Dimethyl Sulfoxide (DMSO)

¢ Volumetric flask

e Analytical balance

e Spatula

o Pipettes

e \ortex mixer or sonicator
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Appropriate Personal Protective Equipment (PPE)

Procedure:

Preparation: Don all necessary PPE, including a lab coat, safety glasses, and chemical-
resistant gloves. Perform all operations in a certified chemical fume hood.

Weighing: Tare a clean, dry weighing paper or boat on an analytical balance. Carefully weigh
the desired amount of 5-Cyanopyridine-2-carboxylic acid.

Dissolution: Transfer the weighed compound into a volumetric flask of the desired volume.
Add a portion of the anhydrous DMSO (approximately half of the final volume).

Mixing: Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer or a
sonicator to ensure complete dissolution.

Final Volume Adjustment: Once the solid is completely dissolved, add anhydrous DMSO to
the flask until the meniscus reaches the calibration mark.

Homogenization: Cap the volumetric flask and invert it several times to ensure the solution is
homogeneous.

Storage: Transfer the stock solution into a clearly labeled, airtight container. Store the
solution at the recommended temperature, typically 2-8°C, and protect it from light.

Visualizations
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Troubleshooting Workflow for 5-Cyanopyridine-2-carboxylic Acid Issues

Verify Storage Conditions
(2-8°C, Dry, Dark)

Consult Safety Data Sheet (SDS) Check Compound Purity and Appearance

Visual Inspection

Experiment Issue Identified

Discolored or Clumped?

Use a Fresh Batch of Compound

Incorrect Solvent or Poor Dissolution?

Optimize Dissolution
(e.g., Sonication, Gentle Warming)

Review Experimental Protocol

Potential Incompatibilities?

Yes

Modify Protocol to Avoid Incompatibilities INo

Issue Resolved

Click to download full resolution via product page
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Caption: Troubleshooting workflow for handling experimental issues with 5-Cyanopyridine-2-
carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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